(3-Methylbutyl)(1-phenylethyl)amine hydrochloride

• Molecular Formula: C13H22ClN
• Molecular Weight: 227.77 g/mol
• IUPAC Name: 3-methyl-N-(1-phenylethyl)butan-1-amine;hydrochloride
• InChI: InChI=1S/C13H21N.ClH/c1-11(2)9-10-14-12(3)13-7-5-4-6-8-13;/h4-8,11-12,14H,9-10H2,1-3H3;1H
• InChI Key: QGPPRLDPVACLHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(C)C1=CC=CC=C1.Cl

Description

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride is a chemical compound with the molecular formula C13H21N·HCl and a molecular weight of 227.78 g/mol . It is known for its applications in various scientific research fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride typically involves the reaction of 3-methylbutylamine with 1-phenylethylamine in the presence of hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the formation of the desired product . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other functional groups using appropriate reagents.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular targets.

Industry: It is used in the production of various chemical products and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (3-Methylbutyl)(1-phenylethyl)amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses .

Comparison with Similar Compounds

(3-Methylbutyl)(1-phenylethyl)amine hydrochloride can be compared with other similar compounds, such as:

Phenethylamine: A primary amine with a similar structure but different functional groups.

N-Methylphenethylamine: A derivative of phenethylamine with a methyl group attached to the nitrogen atom.

N,N-Dimethylphenethylamine: Another derivative with two methyl groups attached to the nitrogen atom.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties compared to its analogs.